Cas no 2228300-11-4 (3-amino-2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol)

• Product Name: 3-amino-2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol
• CAS No: 2228300-11-4
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5930678
• PubChem ID: 165610892
• Update Time: 2025-06-23

3-amino-2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol
• 3-amino-2-methyl-2-[5-(2-methylcyclopropyl)furan-2-yl]propan-1-ol
• 2228300-11-4
• EN300-1730881

• Inchi： 1S/C12H19NO2/c1-8-5-9(8)10-3-4-11(15-10)12(2,6-13)7-14/h3-4,8-9,14H,5-7,13H2,1-2H3
• InChI Key： DYZVPXSUXBSBEH-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)C(C)(CO)CN

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-amino-2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol

3-Amino-2-Methyl-2-(5-(2-Methylcyclopropyl)furan-2-yl)Propan-1-Ol: A Comprehensive Overview

3-Amino-2-methyl-2-(5-(2-methylcyclopropyl)furan-2-yl)propan-1-ol (CAS No. 2228300-11-4) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular architecture, which includes a furan ring, a cyclopropane group, and an amino alcohol functional group. The combination of these structural elements makes it a versatile molecule with potential applications in drug design, material science, and synthetic chemistry.

The furan ring in this compound is a five-membered aromatic heterocycle containing one oxygen atom. This structure is known for its stability and reactivity, making it a common motif in natural products and synthetic compounds. The 5-(2-methylcyclopropyl)furan moiety adds further complexity to the molecule, introducing a strained cyclopropane ring that can influence the compound's electronic properties and reactivity. The presence of the amino alcohol group (NH₂CH₂OH) at the propanol position introduces hydrophilic characteristics, which can enhance solubility and bioavailability in certain applications.

Recent studies have highlighted the potential of 3-amino-2-methyl-2-(5-(2-methylcyclopropyl)furan-2-yl)propan-1-ol as a building block in medicinal chemistry. Its ability to form hydrogen bonds due to the amino alcohol group makes it an attractive candidate for drug design, particularly in the development of bioactive molecules targeting specific receptors or enzymes. Researchers have explored its role in inhibiting enzyme activity, suggesting its potential as a lead compound for therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic reactions such as cyclization, alkylation, and oxidation. The synthesis typically begins with the preparation of the furan derivative, followed by the introduction of the cyclopropane ring and the amino alcohol group. The use of catalytic asymmetric synthesis has been reported to enhance the efficiency and selectivity of these reactions, making it possible to obtain enantiomerically pure compounds.

The unique properties of 3-amino-2-methyl-2-(5-(2-methylcyclopropyl)furan-2-yl)propanol have also been leveraged in materials science. Its ability to form supramolecular assemblies through hydrogen bonding has been investigated for applications in self-healing materials and stimuli-responsive systems. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics and interactions of this compound. Molecular docking studies have revealed its potential to bind to various protein targets, suggesting its role in modulating cellular pathways. Furthermore, quantum chemical calculations have shed light on its electronic structure, which is critical for understanding its reactivity and stability under different conditions.

In conclusion, 3-amino-2-methyl-2-(5-(2-methylcyclopropyl)furanol) (CAS No. 2283000114) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structural features, combined with recent research findings, position it as a valuable tool in drug discovery, materials science, and synthetic chemistry. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing innovative solutions across these fields.